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Compound of Interest

Compound Name: 2-Hydroxymethylclavam

Cat. No.: B1229060 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxymethylclavam
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Hydroxymethylclavam. Given that a specific

Safety Data Sheet (SDS) for 2-Hydroxymethylclavam is not readily available, this guidance is

based on the chemical properties of the clavam family, general principles for handling β-

lactamase inhibitors, and standard laboratory safety protocols. A conservative approach to

personal protective equipment (PPE) is recommended to ensure personnel safety.

Risk Assessment and Hazard Identification
2-Hydroxymethylclavam belongs to the clavam family, which includes clavulanic acid, a

potent β-lactamase inhibitor.[1][2] While specific toxicity data for 2-Hydroxymethylclavam is

limited, compounds in this class can present several potential hazards:

Allergic Reactions: β-lactam compounds are known to cause allergic skin reactions and

respiratory sensitization in some individuals.[1]

Skin and Eye Irritation: As with many chemical compounds, there is a potential for skin and

eye irritation upon direct contact.[3][4]
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Unknown Toxicity: Due to the lack of specific toxicological data, it is prudent to treat 2-
Hydroxymethylclavam as a compound with unknown toxicity and handle it with a high

degree of caution.

Personal Protective Equipment (PPE)
Recommendations
A comprehensive PPE program is essential for the safe handling of 2-Hydroxymethylclavam.

The selection of appropriate PPE depends on the specific laboratory procedures being

performed and the potential for exposure.

Summary of Recommended PPE for Handling 2-Hydroxymethylclavam

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1229060?utm_src=pdf-body
https://www.benchchem.com/product/b1229060?utm_src=pdf-body
https://www.benchchem.com/product/b1229060?utm_src=pdf-body
https://www.benchchem.com/product/b1229060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operation Potential Exposure Required PPE Recommended PPE

Weighing and

Aliquoting (Solid

Form)

Inhalation of dust, skin

contact

Nitrile Gloves (double-

gloving

recommended),

Safety Glasses with

Side Shields,

Laboratory Coat

Chemical Splash

Goggles, Face Shield,

Disposable Sleeve

Covers

Solution Preparation

and Handling

Skin and eye contact

with splashes

Nitrile Gloves (double-

gloving

recommended),

Chemical Splash

Goggles, Laboratory

Coat

Face Shield,

Chemical-Resistant

Apron

Cell Culture and In

Vitro Assays

Aerosol inhalation,

skin and eye contact

Nitrile Gloves, Safety

Glasses with Side

Shields, Laboratory

Coat

N95 Respirator (if

aerosols are

generated),

Disposable Gown

Large-Scale

Operations (>1g)

Increased risk of all

exposure types

Double Nitrile Gloves,

Chemical Splash

Goggles, Face Shield,

Chemical-Resistant

Laboratory Coat or

Gown

Respiratory protection

(consult safety

officer), Chemical-

Resistant Apron and

Sleeve Covers

Detailed PPE Specifications:

Hand Protection:

Gloves: Chemical-resistant nitrile gloves are recommended. For handling larger quantities

or for prolonged tasks, consider double-gloving.[5] Always inspect gloves for tears or

punctures before use and change them frequently.

Eye and Face Protection:

Safety Glasses: At a minimum, safety glasses with side shields should be worn.
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Chemical Splash Goggles: These are required when there is a risk of splashing.[3]

Face Shield: A face shield should be worn in conjunction with goggles during procedures

with a high risk of splashing or when handling larger quantities.[4]

Body Protection:

Laboratory Coat: A standard laboratory coat should be worn at all times.

Chemical-Resistant Apron/Gown: For procedures with a significant risk of splashing, a

chemical-resistant apron or gown should be worn over the lab coat.[6]

Respiratory Protection:

Work with 2-Hydroxymethylclavam, especially in solid form, should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

If there is a potential for aerosol generation outside of a fume hood, respiratory protection

(e.g., an N95 respirator) may be necessary. A risk assessment should be conducted by an

environmental health and safety professional to determine the appropriate level of

respiratory protection.

PPE Selection Workflow
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PPE Selection Workflow for 2-Hydroxymethylclavam

Risk Assessment

PPE Selection

Action and Disposal

Start: Handling 2-Hydroxymethylclavam

Assess the Procedure
(e.g., weighing, solution prep)

Initiate Task

Assess the Quantity
(small vs. large scale)

Identify Potential Exposure Routes
(inhalation, dermal, ocular)

Hand Protection:
- Nitrile Gloves

- Double-gloving?

Based on Assessment

Eye/Face Protection:
- Safety Glasses

- Goggles?
- Face Shield?

Body Protection:
- Lab Coat

- Apron/Gown?

Respiratory Protection:
- Fume Hood
- Respirator?

Don Appropriate PPE

Perform Work in Designated Area

Doff PPE Correctly

Dispose of Contaminated PPE and Chemical Waste
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Caption: PPE Selection Workflow for 2-Hydroxymethylclavam.
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Operational and Disposal Plans
Handling Procedures:

Engineering Controls: All work with solid 2-Hydroxymethylclavam and concentrated

solutions should be performed in a certified chemical fume hood.

Designated Area: Establish a designated area for handling 2-Hydroxymethylclavam. This

area should be clearly marked.

Hygiene Practices: Avoid eating, drinking, or smoking in areas where 2-
Hydroxymethylclavam is handled.[4] Wash hands thoroughly after handling the compound,

even if gloves were worn.[7]

Spill Management:

Minor Spills: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

Cleanup: Wearing appropriate PPE, carefully sweep or scoop up the absorbed material and

place it into a sealed, labeled container for disposal.

Ventilation: Ensure the area is well-ventilated during and after cleanup.

Major Spills: In the event of a large spill, evacuate the area and contact your institution's

environmental health and safety department immediately.

Disposal Plan:

Waste Collection: All waste contaminated with 2-Hydroxymethylclavam, including empty

containers, used PPE, and spill cleanup materials, should be collected in a clearly labeled,

sealed container.

Waste Segregation: Do not mix this waste with other waste streams unless specifically

instructed to do so by your institution's waste management guidelines.

Disposal: Dispose of all chemical waste through your institution's hazardous waste program.

Follow all local, state, and federal regulations for hazardous waste disposal.[3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1229060?utm_src=pdf-body
https://www.benchchem.com/product/b1229060?utm_src=pdf-body
https://www.benchchem.com/product/b1229060?utm_src=pdf-body
https://www.benchchem.com/product/b1229060?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/135828
https://www.fishersci.com/store/msds?partNumber=AAA12250&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1229060?utm_src=pdf-body
https://www.merckmillipore.com/Web-BR-Site/en_US/-/BRL/ShowDocument-File?ProductSKU=MDA_CHEM-814441&DocumentType=MSD&DocumentId=814441_SDS_EU_EN.PDF&DocumentUID=565580&Language=EN&Country=EU&Origin=null
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/135828
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these safety protocols, researchers can minimize their risk of exposure and

safely handle 2-Hydroxymethylclavam in a laboratory setting. Always consult with your

institution's environmental health and safety department for specific guidance and training.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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